Cas no 34993-02-7 (2-Amino-5-phenylpentanoic acid)

• Product Name: 2-Amino-5-phenylpentanoic acid
• CAS No: 34993-02-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD02322597
• CID: 304081
• PubChem ID: 296866
• Update Time: 2025-10-31

2-Amino-5-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-phenylpentanoic acid
• Benzenepentanoic acid, a-amino-
• (?à)-2-Amino-5-phenylpentanoic acid
• 2-Amino-5-phenylvaleric acid
• Benzenepentanoicacid, a-amino-, (?à)-
• DL-2-Amino-5-phenylpentanoic acid
• NSC 167401
• (+/-)-2-Amino-5-phenylpentanoic acid
• NSC20157
• 34993-02-7
• MFCD02322597
• A814582
• 2-amino-5-phenylpentanoicacid
• CS-0156322
• DS-18609
• 2046-19-7
• A-amino-benzenepentanoic acid
• D-2-Amino-5-phenylpentanoic acid
• (4-FLUOROBIPHENYL-4-YL)-METHANOL
• 5-Phenylnorvaline
• MFCD04117835
• EN300-146059
• NSC167401
• FT-0657881
• FT-0653394
• L-Nva(5-phenyl)-OH
• NSC-167401
• (+/-)-2-Amino-5-phenyl-pentanoic acid
• AB16792
• XOQZTHUXZWQXOK-UHFFFAOYSA-N
• SCHEMBL377574
• AKOS000193728
• C74795
• 2-Amino-5-phenylpentanoic acid (H-DL-Nva(Ph)-OH)
• Benzenepentanoic acid, alpha-amino-
• CAA04619
• DTXSID701347674
• D-2-AMINO-5-PHENYL-PENTANOICACID
• SY110090
• 2-amino-5-phenyl-pentanoic acid
• D-2-Amino-5-phenyl-pentanoic acid
• (+)-2-amino-5-phenylpentanoic acid
• AB89088
• F8887-3938
• NSC-20157
• D-Nva(5-phenyl)-OH

• MDL： MFCD02322597
• Inchi： 1S/C11H15NO2/c12-10(11(13)14)8-4-7-9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8,12H2,(H,13,14)
• InChI Key： XOQZTHUXZWQXOK-UHFFFAOYSA-N
• SMILES： OC(C(CCCC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.133
• Melting Point: 208℃

Additional information on 2-Amino-5-phenylpentanoic acid

Comprehensive Overview of 2-Amino-5-phenylpentanoic acid (CAS No. 34993-02-7): Properties, Applications, and Research Insights

2-Amino-5-phenylpentanoic acid (CAS No. 34993-02-7) is a specialized non-proteinogenic amino acid with a unique phenylalkyl side chain. This compound has garnered significant attention in pharmaceutical research, peptide synthesis, and biochemical studies due to its structural similarity to endogenous amino acids like phenylalanine. The presence of both an amino group and a carboxylic acid moiety makes it a versatile building block for designing novel bioactive molecules and drug candidates.

Recent studies highlight the potential of 2-Amino-5-phenylpentanoic acid in modulating enzyme activity and receptor binding, particularly in neurological and metabolic pathways. Researchers are exploring its derivatives for applications in neuroprotection, anti-inflammatory agents, and even cognitive enhancers. Its chiral center at the alpha-carbon also makes it valuable for stereoselective synthesis, a critical aspect in modern medicinal chemistry.

From a synthetic chemistry perspective, CAS No. 34993-02-7 serves as a key intermediate in the preparation of peptidomimetics—compounds that mimic natural peptides but with enhanced stability and bioavailability. This aligns with current trends in drug discovery, where researchers prioritize oral bioavailability and metabolic stability. The compound’s phenylpentanoic acid backbone further enables modifications to optimize lipophilicity and target engagement.

In the context of user-searched queries, questions like "What are the applications of 2-Amino-5-phenylpentanoic acid in drug development?" or "How does CAS 34993-02-7 compare to other amino acid derivatives?" reflect growing interest in its therapeutic potential. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency for research purposes.

Beyond pharmaceuticals, 2-Amino-5-phenylpentanoic acid is investigated for its role in nutraceuticals and sports nutrition. Its structural features may influence muscle protein synthesis and energy metabolism, though clinical evidence remains preliminary. This dual applicability—spanning healthcare and performance enhancement—positions it as a compound of multidisciplinary relevance.

Environmental and safety profiles of CAS No. 34993-02-7 are also critical considerations. While not classified as hazardous, proper handling protocols are recommended to maintain laboratory safety standards. Its biodegradability and ecotoxicological data are areas of ongoing research, particularly as sustainability gains prominence in chemical manufacturing.

In summary, 2-Amino-5-phenylpentanoic acid exemplifies the intersection of organic chemistry and life sciences. Its adaptability in molecular design, coupled with emerging applications, ensures its continued relevance in both academic and industrial settings. For researchers seeking high-purity standards or custom synthesis, this compound offers a robust foundation for innovation.